Cas no 83876-56-6 (3-methoxy-7-methylbenzo[c]acridine)

• Product Name: 3-methoxy-7-methylbenzo[c]acridine
• CAS No: 83876-56-6
• MF: C₁₉H₁₅NO
• MW: 273.328504800797
• CID: 1812860
• PubChem ID: 55180
• Update Time: 2025-04-21

3-methoxy-7-methylbenzo[c]acridine Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-7-methylbenz[c]acridine
• 3-methoxy-7-methylbenzo[c]acridine
• 83876-56-6
• BENZ(c)ACRIDINE, 3-METHOXY-7-METHYL-
• 3-Methoxy-7-methylbenz(c)acridine
• DTXSID40232767
• BRN 6215626

• Inchi： 1S/C19H15NO/c1-12-15-5-3-4-6-18(15)20-19-16(12)9-7-13-11-14(21-2)8-10-17(13)19/h3-11H,1-2H3
• InChI Key： CPNADSMZXRXTRT-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=C(C=1)C=CC1=C(C)C3C=CC=CC=3N=C12

Computed Properties

• Exact Mass: 273.115364102g/mol
• Monoisotopic Mass: 273.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 22.1Ų

Experimental Properties

• Density: 1.1157 (rough estimate)
• Boiling Point: 416.35°C (rough estimate)
• Refractive Index: 1.5000 (estimate)